Cas no 76592-09-1 (4(1H)-Pyrimidinone, 2-(ethylthio)-5-nitro-)

• Product Name: 4(1H)-Pyrimidinone, 2-(ethylthio)-5-nitro-
• CAS No: 76592-09-1
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• CID: 537524
• PubChem ID: 54142974
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-(ethylthio)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(ethylthio)-5-nitro-
• 2-ethylsulfanyl-5-nitro-1H-pyrimidin-6-one
• 76592-09-1
• 2-(Ethylthio)-5-nitropyrimidin-4(1H)-one
• SCHEMBL11186416
• DTXSID40709308
• 2-(Ethylsulfanyl)-5-nitropyrimidin-4(3H)-one

• Inchi： 1S/C6H7N3O3S/c1-2-13-6-7-3-4(9(11)12)5(10)8-6/h3H,2H2,1H3,(H,7,8,10)
• InChI Key： OCJIBKGDAGWHBA-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.02091
• Monoisotopic Mass: 201.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 84.6